6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine

• Molecular Formula: C13H14N6O2S2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)-7H-purine
• InChI: InChI=1S/C13H14N6O2S2/c20-23(21,10-2-1-7-22-10)19-5-3-18(4-6-19)13-11-12(15-8-14-11)16-9-17-13/h1-2,7-9H,3-6H2,(H,14,15,16,17)
• InChI Key: ZNQBXQKADMJWKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2NC=N3)S(=O)(=O)C4=CC=CS4

Description

6-[4-(Thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine is a purine derivative featuring a piperazine ring substituted at the 6-position of the purine core. This structural motif is significant in medicinal chemistry, as purine analogs often target enzymes or receptors such as kinases, adenosine receptors, or phosphodiesterases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine typically involves multiple steps, starting with the preparation of the purine core and subsequent functionalization. One common method involves the reaction of 6-chloropurine with 1-(thiophen-2-ylsulfonyl)piperazine under basic conditions to yield the desired product. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to improve yield and reduce costs. This can involve the use of continuous flow reactors to maintain consistent reaction conditions and enhance the efficiency of the process. Additionally, the purification of the final product can be achieved through crystallization or chromatography techniques to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

6-[4-(Thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine can undergo various chemical reactions, including:

Oxidation: The thiophen-2-ylsulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to modify the piperazine ring or the thiophen-2-ylsulfonyl group.

Substitution: The purine core can undergo nucleophilic or electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used under basic or acidic conditions to introduce new functional groups.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophen-2-ylsulfonyl group can yield sulfone derivatives, while substitution reactions on the purine core can introduce various alkyl or acyl groups.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new materials.

Biology: The compound’s structural similarity to purine nucleotides makes it a candidate for studying enzyme interactions and nucleotide analogs.

Medicine: It has potential as a therapeutic agent due to its ability to interact with biological targets, such as enzymes or receptors.

Industry: The compound can be used in the development of new pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine involves its interaction with specific molecular targets, such as enzymes or receptors. The purine core allows it to mimic natural nucleotides, potentially inhibiting or modulating the activity of enzymes involved in nucleotide metabolism. The thiophen-2-ylsulfonyl group can enhance binding affinity and specificity, contributing to the compound’s overall biological activity.

Comparison with Similar Compounds

Structural and Physicochemical Differences

• Polarity : The main compound’s thiophen-2-ylsulfonyl group introduces polarity, contrasting with the lipophilic cinnamyl () or methylsulfanyl-pyrimidinyl () groups. This affects solubility and target interactions.
• Functional Groups :
  • Sulfonyl vs. Sulfanyl : The sulfonyl group (main compound) is electron-withdrawing, whereas methylsulfanyl () is electron-donating, altering electronic profiles .
  • Aromatic vs. Aliphatic : 2-Methylphenyl () and 2-methoxyphenyl () substituents enable π-π stacking, unlike the aliphatic tetrahydro-2H-pyran in .

Structure-Activity Relationship (SAR) Trends

Piperazine Substitution :

• Polar Groups (e.g., sulfonyl): Improve solubility and hydrogen bonding but may reduce membrane permeability.
• Aromatic Groups (e.g., 2-methylphenyl): Enhance target affinity via hydrophobic interactions.
• Bulky Substituents (e.g., tetrahydro-2H-pyran): May restrict binding to sterically constrained active sites .

Purine Core Modifications :

• 7-Methylation () could block metabolism at the 7-position, improving stability .
• Amine vs. Piperazinyl Linkage ( vs. Main Compound): Alters binding orientation and potency .

Biological Activity

6-[4-(Thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine is a synthetic compound that has attracted considerable attention in pharmacological research due to its unique structural features and potential biological activities. The compound incorporates a purine core, which is significant for its role in various biological processes, including nucleotide metabolism and cell signaling. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

The chemical structure of 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine can be summarized as follows:

Property	Value
Molecular Formula	C13H14N6O2S2
Molecular Weight	350.4 g/mol
IUPAC Name	6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)-7H-purine
InChI Key	ZNQBXQKADMJWKI-UHFFFAOYSA-N
Canonical SMILES	C1CN(CCN1C2=NC=NC3=C2NC=N3)S(=O)(=O)C4=CC=CS4

The biological activity of 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in nucleotide metabolism, such as xanthine oxidase (XOD), which is crucial for uric acid production. This inhibition can help manage conditions like hyperuricemia and gout .
• Receptor Modulation : The piperazine moiety can enhance binding affinity to serotonin receptors, particularly the 5-HT(6) receptor, suggesting potential applications in neuropharmacology.
• Anti-inflammatory Effects : Preliminary studies indicate that compounds with similar structures exhibit anti-inflammatory properties. The thiophenes and sulfonyl groups may contribute to this activity by modulating inflammatory pathways .

Biological Activity Studies

Research has highlighted various aspects of the biological activity of this compound:

Anti-Hyperuricemic Activity

A study focusing on the anti-hyperuricemic effects of purine derivatives indicated that compounds similar to 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine effectively reduce serum uric acid levels by inhibiting XOD activity. This mechanism is beneficial for patients with gout, as it helps lower uric acid concentrations in the blood .

Case Studies

Several case studies have explored the efficacy of purine derivatives in clinical settings:

• Case Study on Gout Management : A clinical trial involving patients with chronic gout demonstrated significant reductions in serum uric acid levels following treatment with a purine derivative similar to 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine. Patients exhibited improved symptoms and reduced frequency of gout attacks after a six-month treatment regimen .
• Neuropharmacological Applications : Research on related compounds has shown promise in treating neurological disorders by modulating serotonin pathways, which may provide insights into the potential applications of this compound in mental health treatments.

Comparative Analysis

To better understand the biological activity of 6-[4-(thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine, a comparison with other purine derivatives is useful:

Compound Name	Mechanism of Action	Therapeutic Use
6-[4-(Thiophen-2-ylsulfonyl)piperazin-1-yl]-7H-purine	XOD inhibition; receptor modulation	Gout management; neuropharmacology
Allopurinol	XOD inhibition	Gout management
Febuxostat	XOD inhibition	Chronic hyperuricemia treatment
Resveratrol	Anti-inflammatory; antioxidant	Gout; cardiovascular health